Cas no 137641-17-9 (2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-)
137641-17-9 structure
Product Name:2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
CAS No:137641-17-9
MF:C19H11F5N2O2
MW:394.294862031937
CID:1245394
PubChem ID:76851134
Update Time:2025-04-20
2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
- 137641-17-9
-
- Inchi: 1S/C19H11F5N2O2/c20-13-6-2-7-14(21)17(13)26-18(27)15-8-3-9-16(25-15)28-12-5-1-4-11(10-12)19(22,23)24/h1-10H,(H,26,27)
- InChI Key: REPCYBTZRHERMJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)OC1=CC=CC(C(NC2C(=CC=CC=2F)F)=O)=N1)(F)F
Computed Properties
- Exact Mass: 394.07413
- Monoisotopic Mass: 394.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2A^2
- XLogP3: 5
Experimental Properties
- PSA: 51.22
2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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